Cas no 2171665-38-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• CAS No: 2171665-38-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6232240
• PubChem ID: 165538197
• Update Time: 2025-10-29

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid
• 2171665-38-4
• EN300-1514070

• Inchi： 1S/C25H30N2O5/c1-4-9-21(23(30)27-25(2,3)14-22(28)29)26-24(31)32-15-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h5-8,10-13,20-21H,4,9,14-15H2,1-3H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： MZFYWSQAEYYNPJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic Acid (CAS No. 2171665-38-4)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid, identified by its CAS number 2171665-38-4, is a specialized compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the design of novel therapeutic agents. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) group and an amide linkage, make it a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

The Fmoc protecting group is widely recognized in peptide synthesis for its stability and ease of removal, making this compound a useful building block for constructing complex peptide analogs. The presence of an amide bond in the molecule enhances its solubility and bioavailability, which are critical factors in drug formulation. Additionally, the 3-methylbutanoic acid moiety contributes to the compound's hydrophobicity, allowing for better integration into lipid-based drug delivery systems.

Recent advancements in medicinal chemistry have highlighted the importance of peptidomimetics in overcoming the limitations of traditional peptides, such as poor oral bioavailability and susceptibility to enzymatic degradation. The structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid aligns well with these requirements, offering a versatile scaffold for designing molecules with enhanced pharmacokinetic properties.

In the context of current research, this compound has been explored as a precursor for developing novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating inhibitors of proteases and kinases, which are key enzymes involved in diseases such as cancer and inflammation. The fluorenylmethoxycarbonyl group facilitates selective modification of amino acid residues, enabling precise tuning of enzyme inhibition profiles.

The amide linkage within the molecule also plays a crucial role in modulating molecular interactions. By adjusting the length and composition of the side chains, researchers can fine-tune binding affinities to specific biological targets. This flexibility has been leveraged in the design of small-molecule drugs that exhibit high selectivity and low toxicity.

Moreover, the 3-methylbutanoic acid component contributes to the compound's stability under various conditions, including storage and biological environments. This stability is essential for ensuring consistent drug activity throughout its shelf life and upon administration. Additionally, the hydrophobic nature of this moiety aids in improving membrane permeability, which is critical for drugs that need to cross biological barriers.

Recent studies have also explored the potential of this compound in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that enhance therapeutic outcomes. For example, its incorporation into drug cocktails targeting multiple pathways has shown promise in preclinical models.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as automated solid-phase peptide synthesis (SPPS), have been employed to ensure high yields and purity. These methods are essential for producing compounds that meet pharmaceutical-grade standards.

The growing interest in fluorene-based derivatives stems from their unique photophysical properties and biocompatibility. These characteristics make them suitable for applications beyond drug development, including imaging agents and fluorescent probes used in diagnostic assays. The versatility of this class of compounds continues to drive innovation across multiple scientific disciplines.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid (CAS No. 2171665-38-4) represents a significant advancement in pharmaceutical chemistry. Its structural features and functional groups make it a valuable tool for designing novel therapeutic agents with improved pharmacokinetic properties. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs.